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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetonitrile

Cat. No.: B126087 Get Quote

Essential Safety and Handling Guide for 3,4-
Dimethoxyphenylacetonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3,4-
Dimethoxyphenylacetonitrile (CAS No. 93-17-4). Adherence to these procedures is vital for

ensuring a safe laboratory environment.

Synonyms: Homoveratronitrile, Veratryl cyanide[1]

Hazard Summary
3,4-Dimethoxyphenylacetonitrile is a compound that presents several health risks. It may be

toxic if inhaled, ingested, or comes into contact with the skin.[1] A primary concern is its

potential to be metabolized into cyanide within the body, which can lead to severe health

effects such as headache, dizziness, weakness, collapse, unconsciousness, and even death.

[1] It can also cause irritation to the eyes, skin, and respiratory tract.[1][2]

Quantitative Health and Safety Data
The following tables summarize key quantitative data for 3,4-Dimethoxyphenylacetonitrile.
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Parameter Species Value Reference

LD50 (Dermal) Rat > 2000 mg/kg [2]

LC50 (Inhalation) Rat > 5.5 mg/L (4 h) [2]

Occupational Exposure Limits

Organization Limit Type Value

OSHA (Vacated PEL) TWA 5 mg/m³

NIOSH IDLH 25 mg/m³

Note: One source indicates that there are no OSHA Vacated PELs listed for this chemical[3].

The listed value should be used as a reference with caution.

Operational Plan for Handling 3,4-
Dimethoxyphenylacetonitrile
A systematic approach is essential when working with this compound. The following step-by-

step protocol outlines the safe handling procedure from preparation to post-experiment

cleanup.

Pre-Experiment Preparation
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.[4]

All handling of the solid and any solutions should occur within the fume hood.[4]

Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all

required PPE for integrity. Do not use any damaged PPE.

Emergency Equipment: Confirm the location and functionality of the nearest safety shower

and eyewash station.[3]
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Cyanide Antidote Kit: Always have a cyanide antidote kit readily available when working with

cyanide-releasing compounds. Consult with a medical professional for its proper use.[1]

Donning Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,4-Dimethoxyphenylacetonitrile:

Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles and Face

Shield

Wear chemical safety goggles

that meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1][2] A face

shield should be worn over the

goggles, especially when there

is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[4] Inspect

gloves for any tears or

punctures before use. Change

gloves immediately if they

become contaminated.

Body Protection Laboratory Coat
Wear a lab coat to protect

against skin contact.[4]

Respiratory Protection Respirator

A NIOSH/MSHA approved

respirator is recommended,

especially when handling the

solid form to avoid dust

generation.[2] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements

should be followed.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC155265000&countryCode=US&language=en
https://www.benchchem.com/product/b126087?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC155265000&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-handling-3-4-dimethoxyphenylacetonitrile-guide-users-ef
https://haz-map.com/Agents/19108
https://haz-map.com/Agents/19108
https://www.nbinno.com/article/pharmaceutical-intermediates/safety-handling-3-4-dimethoxyphenylacetonitrile-guide-users-ef
https://pim-resources.coleparmer.com/sds/89069.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Experimental Procedure
Minimize Dust and Vapors: Handle the solid form carefully to minimize dust generation.[3]

Weighing: If weighing the solid, do so within the fume hood or a ventilated balance

enclosure.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[3]

No Personal Items: Do not eat, drink, or smoke in the laboratory.[4]

Post-Experiment Cleanup
Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

before leaving the lab, and before breaks.[3][4]

Disposal Plan
Proper disposal of 3,4-Dimethoxyphenylacetonitrile and any contaminated materials is

crucial to prevent environmental contamination and ensure safety.

Waste Segregation and Collection
Waste Container: Collect all waste containing 3,4-Dimethoxyphenylacetonitrile in a

designated, properly labeled, and sealed hazardous waste container.

No Mixing: Do not mix this waste with other waste streams unless explicitly instructed by

your institution's environmental health and safety (EHS) department.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste.
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Spill Management
Immediate Action: In case of a spill, evacuate the immediate area and alert others.

PPE: Wear the appropriate PPE as detailed in the table above.

Containment: For small spills, absorb the material with an inert, non-combustible absorbent

such as sand or vermiculite.

Cleanup: Carefully sweep or scoop up the absorbed material and place it in the designated

hazardous waste container.[2][3] Avoid generating dust.[3]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.[3]

Final Disposal
Licensed Disposal: The primary and recommended method of disposal is through a licensed

and approved waste disposal company.

Incineration: Chemical incineration with an afterburner and scrubber is a suitable disposal

method.

Environmental Precaution: Under no circumstances should this chemical be allowed to enter

drains or the environment.

EHS Contact: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[1]

Inhalation

Move the person to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Do NOT use

mouth-to-mouth resuscitation. Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Workflow for Safe Handling of 3,4-
Dimethoxyphenylacetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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